Cas no 23963-54-4 (Lup-20(29)-en-3-one,1-hydroxy-, (1b)-)

Lup-20(29)-en-3-one,1-hydroxy-, (1b)- Properties

Names and Identifiers

• Lup-20(29)-en-3-one,1-hydroxy-, (1b)-
• Glochidonol
• (1β)-1-Hydroxylup-20(29)-en-3-one
• 7,3',4'-Trihydroxy-5-methoxy-5'-prenylisoflavone
• Glisoflavone
• 1-Hydroxy-20(29)-lupen-3-one
• [ "1-Hydroxy-20(29)-lupen-3-one" ]
• Lup-20(29)-en-3-one, 1-hydroxy-
• 23963-54-4
• AKOS032948716
• FS-9639
• HY-N3952
• (1R,3aR,5aR,5bR,7aR,11R,11aR,11bS,13aR,13bR)-11-hydroxy-3a,5a,5b,8,8,11a-hexamethyl-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysen-9-one
• SCHEMBL3740114
• CS-0024506
• CHEBI:67597
• Q27136067
• DA-53581
• +Expand

• InChIKey： POKGESLRCWHPFR-GEWRCSBCSA-N
• Inchi： InChI=1S/C30H48O2/c1-18(2)19-11-13-27(5)15-16-28(6)20(25(19)27)9-10-22-29(28,7)14-12-21-26(3,4)23(31)17-24(32)30(21,22)8/h19-22,24-25,32H,1,9-17H2,2-8H3/t19-,20+,21-,22-,24+,25+,27+,28+,29+,30-/m0/s1
• SMILES： O[C@@H]1CC(C(C)(C)[C@@H]2CC[C@]3(C)[C@H](CC[C@@H]4[C@H]5[C@H](C(=C)C)CC[C@]5(C)CC[C@@]34C)[C@]21C)=O

Computed Properties

• Exact Mass: 440.36500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 440.365430770g/mol
• Heavy Atom Count: 32
• Complexity: 842
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 8.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• LogP: 7.20380
• PSA: 37.30000
• Boiling Point: 516.0±50.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 218.2±22.7 °C
• Color/Form: Powder
• Density: 1.0±0.1 g/cm3